Cas no 1250993-19-1 (1,3-Benzenedialdehyde)

• Product Name: 1,3-Benzenedialdehyde
• CAS No: 1250993-19-1
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 3158112
• PubChem ID: 71305476
• Update Time: 2025-04-21

1,3-Benzenedialdehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedialdehyde
• DTXSID201118026
• 1250993-19-1
• Pyrrolo[2,3-d]azepine-3a,6-dicarboxylic acid, octahydro-, 6-(1,1-dimethylethyl) 3a-ethyl ester

• MDL： MFCD14581299
• Inchi： 1S/C16H28N2O4/c1-5-21-13(19)16-7-9-17-12(16)6-10-18(11-8-16)14(20)22-15(2,3)4/h12,17H,5-11H2,1-4H3
• InChI Key： MOOHZRGMMWPZCN-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCN(C(=O)OC(C)(C)C)CCC1NCC2)=O

Computed Properties

• Exact Mass: 312.20490738Da
• Monoisotopic Mass: 312.20490738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų